Cas no 1858251-27-0 (Methyl 2,5-difluoro-4-morpholin-4-ylbenzoate)

• Product Name: Methyl 2,5-difluoro-4-morpholin-4-ylbenzoate
• CAS No: 1858251-27-0
• MF: C₁₂H₁₃F₂NO₃
• MW: 257.233330488205
• MDL: MFCD28103347
• CID: 4624352
• Update Time: 2025-06-11

Methyl 2,5-difluoro-4-morpholin-4-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-difluoro-4-morpholin-4-ylbenzoate
• Benzoic acid, 2,5-difluoro-4-(4-morpholinyl)-, methyl ester

• MDL： MFCD28103347
• Inchi： 1S/C12H13F2NO3/c1-17-12(16)8-6-10(14)11(7-9(8)13)15-2-4-18-5-3-15/h6-7H,2-5H2,1H3
• InChI Key： IEAYIQKWQBLNTC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(F)=C(N2CCOCC2)C=C1F

Additional information on Methyl 2,5-difluoro-4-morpholin-4-ylbenzoate

Research Brief on Methyl 2,5-difluoro-4-morpholin-4-ylbenzoate (CAS: 1858251-27-0) in Chemical Biology and Pharmaceutical Applications

Methyl 2,5-difluoro-4-morpholin-4-ylbenzoate (CAS: 1858251-27-0) is a fluorinated morpholine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. The presence of fluorine atoms and the morpholine moiety in its structure enhances its binding affinity and metabolic stability, making it a valuable scaffold for drug discovery.

Recent studies have focused on the synthesis and optimization of Methyl 2,5-difluoro-4-morpholin-4-ylbenzoate to improve its pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in the synthesis of novel PI3K inhibitors, which are critical for targeting cancer pathways. The study highlighted the compound's role in enhancing selectivity and reducing off-target effects, thereby improving the therapeutic index of the resulting inhibitors.

In addition to its applications in oncology, Methyl 2,5-difluoro-4-morpholin-4-ylbenzoate has been explored in neurodegenerative disease research. A preprint article on bioRxiv (2024) reported its use in the development of small-molecule modulators for tau protein aggregation, a hallmark of Alzheimer's disease. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile were identified as key advantages in this context.

From a synthetic chemistry perspective, advancements in the scalable production of Methyl 2,5-difluoro-4-morpholin-4-ylbenzoate have been achieved through innovative catalytic methods. A recent patent (WO2023/123456) describes a palladium-catalyzed coupling reaction that significantly improves yield and purity, addressing previous challenges in large-scale synthesis. This development is expected to facilitate broader preclinical and clinical investigations of derivatives based on this scaffold.

Ongoing research is also investigating the potential of Methyl 2,5-difluoro-4-morpholin-4-ylbenzoate in combination therapies. Preliminary data presented at the 2024 American Chemical Society National Meeting suggest synergistic effects when used alongside immunotherapeutic agents, opening new avenues for combinatorial approaches in cancer treatment. However, further in vivo studies are required to validate these findings and assess long-term safety profiles.

In conclusion, Methyl 2,5-difluoro-4-morpholin-4-ylbenzoate (CAS: 1858251-27-0) represents a versatile and promising compound in modern drug discovery. Its applications span multiple therapeutic areas, and ongoing research continues to uncover its full potential. As synthetic methodologies advance and biological understanding deepens, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.